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Compound of Interest

Compound Name: Radium

Cat. No.: B1233403 Get Quote

For Immediate Implementation by Laboratory Personnel

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with Radium-226 (Ra-226). Adherence to these

protocols is critical for ensuring personnel safety and regulatory compliance. Radium-226

presents both internal and external radiation hazards due to its alpha particle emission and the

gamma radiation from its decay products.

Core Personal Protective Equipment (PPE) and
Safety Protocols
When handling any open radioactive source like Radium-226, a specific set of personal

protective equipment is mandatory. This equipment is designed to prevent surface

contamination and minimize exposure.

Required PPE:

Disposable Gloves: Nitrile or latex gloves are suitable and should be changed frequently to

prevent the spread of contamination.[1]

Full-Length Laboratory Coat: Must be worn closed with sleeves rolled down.[1] To protect

wrists from contamination, consider securing cuffs with tape or tucking them into long gloves.

[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1233403?utm_src=pdf-interest
https://www.benchchem.com/product/b1233403?utm_src=pdf-body
https://www.benchchem.com/product/b1233403?utm_src=pdf-body
https://www.benchchem.com/product/b1233403?utm_src=pdf-body
https://ehs.princeton.edu/laboratory-research/radiation-safety/radioactive-materials/handling-radioactive-materials-safely
https://ehs.princeton.edu/laboratory-research/radiation-safety/radioactive-materials/handling-radioactive-materials-safely
https://ehs.princeton.edu/laboratory-research/radiation-safety/radioactive-materials/handling-radioactive-materials-safely
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Closed-Toe Shoes: Sandals or other open-toed footwear are strictly prohibited.[1]

Safety Glasses: Essential for all procedures involving radioisotopes to protect against

potential splashes.[1]

In addition to standard PPE, all personnel handling Ra-226 must be properly trained in

radiation safety and listed as a radiation worker by the appropriate environmental health and

safety (EHS) department.[2]

Quantitative Data and Shielding Requirements
Proper shielding is crucial for minimizing external radiation exposure. The required shielding

varies based on the form and quantity of the radium.

Parameter Specification Source(s)

Half-Life 1600 years [2]

Primary Emissions
Alpha particles, low-energy

gamma radiation

Shielding for Tubes/Applicators
Minimum 5 cm of lead per 100

mg of radium
[2]

Shielding for Radium Solutions

15 cm of lead for a 0.5 g

source, up to 30 cm for a 2 g

source

[2]

Dosimetry

Body and ring badges are

required for monitoring

exposure.

[2]

Detection Equipment

A Geiger-Müller (GM) tube with

a pancake probe is necessary

for detecting contamination.

[2]

Operational Plan for Handling Radium-226
A systematic approach to handling Radium-226 is essential to maintain safety and prevent

contamination. The following workflow outlines the key steps from preparation to disposal.
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Preparation

Handling

Post-Handling

Waste Disposal

Verify Training and Authorization

Don Required PPE

Prepare Shielded Work Area with Absorbent Paper

Turn on and Check Survey Meter

Use Tongs and Forceps for Indirect Handling

Work within a HEPA-filtered Fume Hood for Liquids/Gases

Minimize Time and Maximize Distance from Source

Frequently Monitor Gloves and Work Area for Contamination

Secure Radium Source in Shielded and Labeled Storage

Survey Yourself and Clothing for Contamination

Dispose of Contaminated PPE in Designated Radioactive Waste

Perform and Document a Final Work Area Survey

Segregate Waste by Radionuclide and Form

Contact EHS for Pickup of Radioactive Waste

Click to download full resolution via product page

Workflow for Safe Handling of Radium-226.
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Detailed Methodologies
Work Area Preparation:

Designate a specific area for radium work.

Cover the work surface with plastic-backed absorbent paper to contain any spills.[2]

Ensure all necessary equipment, such as pipettors and centrifuges, are dedicated solely to

radioactive material work.[1]

Position appropriate lead shielding between yourself and the radium source.

Handling Unsealed Sources:

Always use tools like forceps or tongs for indirect handling of unshielded sources and

containers to avoid direct hand contact.[2]

For any procedures involving volatile materials, work must be conducted within a fume hood.

[1]

Never pipette radioactive materials by mouth.[1]

Food, beverages, and cosmetics are strictly prohibited in the laboratory where radium is

used.[3]

Storage:

Radium-226 must be stored in a dry, well-ventilated area approved by a radiation safety

officer.

Stock vials and sealed sources must be kept in a locked and secured container or storage

area when not in use.[1]

All storage locations and containers must be appropriately labeled with radiation warning

signs.

Disposal Plan
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Radioactive waste management is a critical component of laboratory safety.

Segregation: Liquid radioactive waste should be segregated by radionuclide.[4] The first two

rinses of contaminated glassware should be disposed of as liquid radioactive waste.[4]

Waste Containers: Use designated, shielded containers for radioactive waste. These

containers should be kept covered at all times.[1]

Avoid Mixed Waste: Do not mix radioactive waste with chemical or biological waste unless

unavoidable.[2]

Disposal: Contact your institution's Environmental Health & Safety (EHS) or Radiation Safety

Officer (RSO) for the disposal of all radioactive waste.[2] Do not dispose of radioactive

materials through standard waste streams.

Emergency Procedures: Spills and Personnel
Contamination
In the event of an accidental release or contamination, immediate and correct action is crucial.

Minor Spill (Low Volume, Low Activity):

Notify: Inform all personnel in the immediate area.

Contain: Cover the spill with absorbent paper.

Clean: Wearing appropriate PPE, clean the area from the outside in with a suitable

decontamination solution.

Survey: Use a survey meter to monitor the effectiveness of the decontamination.

Dispose: Place all cleaning materials in a designated radioactive waste container.

Major Spill (High Volume, High Activity, or Airborne Material):

Evacuate: Immediately evacuate all personnel from the room and close the door.

Alert: Post a warning sign on the door to prevent entry.
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Report: Notify the facility's Radiation Safety Officer or EHS immediately.[5]

Isolate: Prevent anyone from leaving the immediate area until they have been monitored and

cleared of contamination.[6]

Personnel Contamination:

Immediate Action: Remove all contaminated clothing immediately.[5]

Skin Contamination: Flush the affected skin with copious amounts of lukewarm water and a

mild soap.[5][6] Do not abrade the skin.[5]

Wound Contamination: If the skin is broken, rinse the wound under running water and seek

immediate medical attention.[6][7]

Inhalation/Ingestion: In case of suspected inhalation or ingestion, cover your mouth, move to

an area with clean air, and seek immediate medical attention.

Reporting: Report all instances of personnel contamination to the RSO or EHS.

By adhering to these stringent protocols, researchers can effectively mitigate the risks

associated with Radium-226, ensuring a safe and secure laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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